1-Acetyl-2,2,6,6-tetramethylpiperidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Acetyl-2,2,6,6-tetramethylpiperidin-4-one is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.278. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
New Synthetic Routes and Chemical Reactions A new synthetic route for 2,2,6,6-tetraethylpiperidin-4-one, a derivative of 1-Acetyl-2,2,6,6-tetramethylpiperidin-4-one, was described, using common reagents and laboratory equipment, showing its potential for organic synthesis (Babic & Peyrot, 2019). Additionally, synthesis processes for similar compounds have been optimized to improve yield and cost-effectiveness, indicating a growing interest in the synthesis and practical applications of these compounds (Mercadante et al., 2013).
Polymer Chemistry Applications this compound and its derivatives have been used in the synthesis of star-shaped polystyrenes, demonstrating its utility in the field of polymer chemistry and material science (Kaga et al., 2004).
Oxidation Reactions and Catalysis This compound and its derivatives have shown effectiveness in oxidation reactions, converting primary and secondary alcohols to their corresponding aldehydes and ketones in various media (Luderer et al., 2010). Their usage has been studied extensively in the context of environmentally friendly and wasteless oxidation technologies, highlighting their significance in green chemistry (Zhukova et al., 2020).
Applications in Biochemistry and Glycoscience The chemical's derivatives have been utilized in the synthesis of glycosylated spin-label reagents, indicating its relevance in biochemical studies and the potential for developing novel medical imaging techniques (Sato et al., 2004).
Mechanism of Action
Target of Action
It is known that its parent compound, 2,2,6,6-tetramethylpiperidine, is an organic compound of the amine class and is used in chemistry as a hindered base .
Mode of Action
It can be inferred from the properties of its parent compound, 2,2,6,6-tetramethylpiperidine, which is used to prepare metallo-amide bases and selective generation of silylketene acetals .
Biochemical Pathways
It’s known that 2,2,6,6-tetramethylpiperidine can be used to synthesize allylated tertiary amines via allylic amination of allylic chlorides .
Result of Action
It’s known that 2,2,6,6-tetramethylpiperidine can be used to synthesize various compounds, indicating that it may have a broad range of potential effects .
Action Environment
It’s known that the parent compound, 2,2,6,6-tetramethylpiperidine, is a stable compound , suggesting that 1-Acetyl-2,2,6,6-tetramethylpiperidin-4-one may also exhibit stability under various environmental conditions.
Properties
IUPAC Name |
1-acetyl-2,2,6,6-tetramethylpiperidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-8(13)12-10(2,3)6-9(14)7-11(12,4)5/h6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJZHCHYJMNOOCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(CC(=O)CC1(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.